Cas no 896018-36-3 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide
• CAS No: 896018-36-3
• MF: C₂₁H₁₆ClN₃OS
• MW: 393.889242172241
• CID: 5989371
• PubChem ID: 16802829
• Update Time: 2025-05-27

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide
• Acetamide, N-[2-(1H-benzimidazol-2-yl)phenyl]-2-[(4-chlorophenyl)thio]-
• F2537-0614
• AKOS024658031
• N-[2-(1H-benzimidazol-2-yl)phenyl]-2-(4-chlorophenyl)sulfanylacetamide
• SR-01000913577-1
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2-[(4-chlorophenyl)sulfanyl]acetamide
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2-((4-chlorophenyl)thio)acetamide
• 896018-36-3
• SR-01000913577

• Inchi： 1S/C21H16ClN3OS/c22-14-9-11-15(12-10-14)27-13-20(26)23-17-6-2-1-5-16(17)21-24-18-7-3-4-8-19(18)25-21/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key： NHBMDBLDJNYCSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1NC2=CC=CC=C2N=1)(=O)CSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 393.0702610g/mol
• Monoisotopic Mass: 393.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 11.23±0.10(Predicted)

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide

Comprehensive Overview of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide (CAS No. 896018-36-3)

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide (CAS No. 896018-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzodiazole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its sulfanylacetamide moiety, which may contribute to its interaction with various biological targets.

In recent years, the scientific community has shown growing interest in benzodiazole-based compounds like N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide due to their potential roles in drug discovery. Searches for terms such as "benzodiazole derivatives in medicine" or "sulfanylacetamide applications" have surged, reflecting the compound's relevance in modern research. Its structural complexity and functional groups make it a candidate for studying enzyme inhibition, receptor modulation, and other biochemical processes.

The compound's 4-chlorophenyl group is another critical feature, as halogenated aromatic rings often enhance binding affinity and metabolic stability in drug molecules. This has led to inquiries about "chlorophenyl compounds in pharmaceuticals" and "CAS 896018-36-3 uses" in academic and industrial circles. Additionally, the 1H-1,3-benzodiazol-2-yl component is a common scaffold in medicinal chemistry, frequently associated with antimicrobial, anti-inflammatory, and anticancer properties.

From a synthetic perspective, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide exemplifies the convergence of heterocyclic chemistry and amide bond formation. Laboratories focusing on organic synthesis often explore its preparation methods, with queries like "how to synthesize benzodiazole acetamides" trending in scientific forums. The compound's stability and solubility profiles also make it a subject of formulation studies, particularly in optimizing drug delivery systems.

Beyond its chemical attributes, CAS No. 896018-36-3 is frequently discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly routes to produce such compounds, aligning with global trends toward reducing environmental impact. Searches for "sustainable benzodiazole synthesis" highlight this shift. Furthermore, computational tools like molecular docking and QSAR modeling are being employed to predict the compound's behavior, addressing queries such as "computational analysis of sulfanylacetamides."

In summary, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenyl)sulfanylacetamide represents a multifaceted compound with broad implications in drug development, chemical synthesis, and biochemical research. Its structural motifs and potential applications continue to drive scientific inquiry, making it a noteworthy subject in contemporary chemistry and pharmacology.